Cas no 29462-24-6 (3-(Thiophene-2-carbonyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine)

• Product Name: 3-(Thiophene-2-carbonyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine
• CAS No: 29462-24-6
• MF: C₁₃H₁₃NOS₂
• MW: 263.378420591354
• CID: 2839641
• PubChem ID: 2535023
• Update Time: 2025-07-20

3-(Thiophene-2-carbonyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(Thiophene-2-carbonyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine
• DTXCID80319940
• 29462-24-6
• EN300-11696
• CCG-308856
• DTXSID70368902
• (2-amino-4,5,6,7-tetrahydro-benzo[b]thiophen-3-yl)-thiophen-2-yl-methanone
• PLVGUPYLMPDNAR-UHFFFAOYSA-N
• G34204
• (2-amino-4,5,6,7-tetrahydro-1-benzothien-3-yl)(thien-2-yl)methanone
• (2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)-thiophen-2-yl-methanone
• HMS1730G04
• AKOS034475806
• SCHEMBL4057207
• Z57980565
• Methanone, (2-amino-4,5,6,7-tetrahydrobenzo[b]thien-3-yl)-2-thienyl-
• SR-01000062005-1
• SR-01000062005

• Inchi： 1S/C13H13NOS2/c14-13-11(12(15)10-6-3-7-16-10)8-4-1-2-5-9(8)17-13/h3,6-7H,1-2,4-5,14H2
• InChI Key： PLVGUPYLMPDNAR-UHFFFAOYSA-N
• SMILES： S1C(=C(C(C2=CC=CS2)=O)C2=C1CCCC2)N

Computed Properties

• Exact Mass: 263.04385639Da
• Monoisotopic Mass: 263.04385639Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 99.6Ų

3-(Thiophene-2-carbonyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(Thiophene-2-carbonyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine

Introduction to 3-(Thiophene-2-carbonyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine (CAS No. 29462-24-6) and Its Emerging Applications in Chemical Biology

3-(Thiophene-2-carbonyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine, identified by the chemical abstracts service number 29462-24-6, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its unique molecular framework, combining a thiophene ring with a benzothiophene core, makes it a promising candidate for various biochemical applications. This compound exhibits a rich functional profile, featuring both carbonyl and amine groups that can participate in diverse chemical transformations. The presence of these functional moieties not only enhances its reactivity but also opens up possibilities for its use in drug design and development.

The thiophene-2-carbonyl moiety in the molecular structure of 3-(Thiophene-2-carbonyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine (CAS No. 29462-24-6) plays a crucial role in its chemical behavior. Thiophenes are well-known for their stability and ability to form stable complexes with metals, making this compound a potential candidate for applications in catalysis and material science. Additionally, the tetrahydro-benzothiophene scaffold is frequently encountered in natural products and pharmaceuticals, suggesting that this compound may possess bioactive properties worthy of exploration.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 3-(Thiophene-2-carbonyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine (CAS No. 29462-24-6). These synthetic methodologies have not only improved the yield and purity of the compound but also facilitated its incorporation into more complex molecular architectures. Such progress is particularly significant given the growing demand for structurally diverse compounds in drug discovery efforts.

In the realm of medicinal chemistry, the amine group in 3-(Thiophene-2-carbonyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine (CAS No. 29462-24-6) offers opportunities for further functionalization. Amines are versatile pharmacophores that can interact with biological targets through hydrogen bonding and ionic interactions. This property makes them valuable for designing molecules with specific biological activities. For instance, modifications of the amine group can lead to compounds with enhanced binding affinity or selectivity towards certain enzymes or receptors.

One of the most promising applications of 3-(Thiophene-2-carbonyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine (CAS No. 29462-24-6) lies in its potential as an intermediate in the synthesis of bioactive molecules. The compound’s dual functionality allows it to serve as a building block for constructing more complex scaffolds. This capability is particularly relevant in the development of novel therapeutics where precise control over molecular structure is essential for achieving desired pharmacological effects.

Recent studies have highlighted the role of thiophene derivatives in modulating biological pathways associated with inflammation and cancer. The structural features of 3-(Thiophene-2-carbonyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-am ine (CAS No. 29462 -24 -6) align well with these findings, suggesting that it may exhibit similar bioactivities. Preliminary investigations have shown that derivatives of this compound can interact with key regulatory proteins involved in cell signaling pathways relevant to disease progression.

The synthesis and characterization of 3-(Thiophene -2-carbonyl)-4 ,5 ,6 ,7 -tetrahydro -1 -benzothiophen -2-am ine (CAS No. 29462 -24 -6) have also provided insights into its spectroscopic properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in elucidating its molecular structure and dynamics. These analytical methods have confirmed the presence of expected functional groups and provided valuable information about their electronic environments.

In conclusion,3-(Thiophene -2-carbonyl)-4 ,5 ,6 ,7 -tetrahydro -1 -benzothiophen -2-am ine (CAS No. 29462 -24 -6) represents a structurally fascinating compound with significant potential in chemical biology and pharmaceutical research. Its unique combination of functional groups makes it a versatile intermediate for drug discovery efforts aimed at developing novel therapeutics targeting various diseases.